Cas no 56249-48-0 (Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]-)

• Product Name: Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]-
• CAS No: 56249-48-0
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 1597898
• PubChem ID: 2873257
• Update Time: 2025-06-08

Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]-
• 56249-48-0
• D86524
• Oprea1_078121
• AKOS008967277
• 1-(benzylamino)cyclohexane-1-carbonitrile
• WS-02581

• Inchi： 1S/C14H18N2/c15-12-14(9-5-2-6-10-14)16-11-13-7-3-1-4-8-13/h1,3-4,7-8,16H,2,5-6,9-11H2
• InChI Key： MSYDWLUNGKSVFH-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 214.14714
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]-

Recent Advances in the Study of Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]- (CAS: 56249-48-0)

Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]- (CAS: 56249-48-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential pharmacological applications.

One of the key areas of investigation has been the compound's role as a precursor in the synthesis of more complex molecules. Researchers have developed optimized synthetic routes to produce Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]- with high yield and purity, which is critical for its use in medicinal chemistry. The compound's unique structural features, including the cyclohexane ring and the benzylamino group, make it a versatile intermediate for the construction of diverse pharmacophores.

In terms of biological activity, recent studies have highlighted the compound's potential as a modulator of specific enzymatic pathways. Preliminary in vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammatory and neurodegenerative diseases. These findings suggest that Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]- could serve as a lead compound for the development of new anti-inflammatory or neuroprotective drugs.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Advanced computational modeling and in vivo studies have provided insights into its bioavailability and potential toxicity, which are crucial for its further development as a therapeutic agent. These studies have also identified potential metabolites that could contribute to its pharmacological effects.

The compound's mechanism of action has been another focal point of recent research. Structural-activity relationship (SAR) studies have elucidated the importance of specific functional groups in its interaction with biological targets. For instance, the benzylamino moiety has been shown to play a critical role in binding to certain protein targets, while the cyclohexane ring contributes to the compound's stability and lipophilicity.

Despite these promising findings, challenges remain in the development of Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]- as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. However, the compound's unique properties and demonstrated biological activity make it a valuable candidate for continued investigation.

In conclusion, recent research on Cyclohexanecarbonitrile, 1-[(phenylmethyl)amino]- (CAS: 56249-48-0) has provided valuable insights into its potential applications in drug discovery. Its versatile synthetic utility, promising biological activity, and ongoing pharmacokinetic studies highlight its significance in the field of chemical biology and pharmaceutical research. Future studies should focus on addressing the remaining challenges and exploring its full therapeutic potential.